![molecular formula C14H27N3O2 B6223230 tert-butyl N-{1-[(piperidin-4-yl)methyl]azetidin-3-yl}carbamate CAS No. 2763754-79-4](/img/no-structure.png)
tert-butyl N-{1-[(piperidin-4-yl)methyl]azetidin-3-yl}carbamate
Overview
Description
Tert-butyl N-{1-[(piperidin-4-yl)methyl]azetidin-3-yl}carbamate (TBPC) is an organic compound that has been used in a variety of scientific research applications. It is a synthetic molecule with a unique structure that has been found to have numerous biochemical and physiological effects. TBPC is an attractive compound for research due to its ability to interact with a wide range of biological molecules, as well as its ease of synthesis.
Scientific Research Applications
Tert-butyl N-{1-[(piperidin-4-yl)methyl]azetidin-3-yl}carbamate has been used in a variety of scientific research applications. It has been used as a model compound to study the effects of chemical structure on the reactivity and stability of organic molecules. Additionally, it has been used to study the effects of pH on chemical reactivity, as well as the effects of solvents on the reactivity of organic molecules. tert-butyl N-{1-[(piperidin-4-yl)methyl]azetidin-3-yl}carbamate has also been used in the synthesis of other organic compounds, such as amides and amines, as well as in the synthesis of pharmaceuticals.
Mechanism of Action
The mechanism of action of tert-butyl N-{1-[(piperidin-4-yl)methyl]azetidin-3-yl}carbamate is not fully understood. However, it is believed that the compound interacts with a wide range of biological molecules, including proteins, DNA, and lipids. It is thought that the compound binds to these molecules, changing their structure and function. This interaction can lead to altered biochemical and physiological effects.
Biochemical and Physiological Effects
tert-butyl N-{1-[(piperidin-4-yl)methyl]azetidin-3-yl}carbamate has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as proteases and phosphatases. Additionally, it has been found to alter the activity of certain proteins, such as kinases and phosphatases. It has also been found to affect the expression of certain genes. Finally, it has been found to have an effect on the structure and function of certain lipids.
Advantages and Limitations for Lab Experiments
The use of tert-butyl N-{1-[(piperidin-4-yl)methyl]azetidin-3-yl}carbamate in laboratory experiments has a number of advantages. It is relatively easy to synthesize, and it is relatively stable. Additionally, it can interact with a wide range of biological molecules, making it a useful tool for studying the effects of chemical structure on reactivity and stability.
However, there are also some limitations to the use of tert-butyl N-{1-[(piperidin-4-yl)methyl]azetidin-3-yl}carbamate in laboratory experiments. It is not soluble in water, and it is not very soluble in organic solvents. Additionally, it can be toxic in high concentrations, and it can be difficult to work with due to its low solubility.
Future Directions
There are a number of potential future directions for tert-butyl N-{1-[(piperidin-4-yl)methyl]azetidin-3-yl}carbamate research. One potential direction is to explore the effects of tert-butyl N-{1-[(piperidin-4-yl)methyl]azetidin-3-yl}carbamate on other biological molecules, such as hormones, neurotransmitters, and other proteins. Additionally, further research could be done to explore the effects of tert-butyl N-{1-[(piperidin-4-yl)methyl]azetidin-3-yl}carbamate on the structure and function of lipids. Finally, further research could be done to explore the effects of tert-butyl N-{1-[(piperidin-4-yl)methyl]azetidin-3-yl}carbamate on gene expression and the regulation of gene expression.
Synthesis Methods
Tert-butyl N-{1-[(piperidin-4-yl)methyl]azetidin-3-yl}carbamate can be synthesized using a variety of methods. The most common method is the condensation reaction between piperidine and azetidine-3-carboxylic acid in the presence of an acid catalyst. This reaction produces the desired tert-butyl ester of the azetidine-3-carboxylic acid. The next step involves the reaction of the ester with an alkyl halide in the presence of a base catalyst, such as potassium carbonate. This reaction produces the desired tert-butyl N-{1-[(piperidin-4-yl)methyl]azetidin-3-yl}carbamate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-{1-[(piperidin-4-yl)methyl]azetidin-3-yl}carbamate involves the reaction of tert-butyl carbamate with 1-(piperidin-4-yl)methylazetidine-3-ol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP).", "Starting Materials": [ "tert-butyl carbamate", "1-(piperidin-4-yl)methylazetidine-3-ol", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)" ], "Reaction": [ "Step 1: Dissolve tert-butyl carbamate in anhydrous dichloromethane and cool the solution to 0°C.", "Step 2: Add N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to the solution and stir for 10 minutes.", "Step 3: Add 1-(piperidin-4-yl)methylazetidine-3-ol to the reaction mixture and stir for 24 hours at room temperature.", "Step 4: Quench the reaction by adding water and extract the product with dichloromethane.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain tert-butyl N-{1-[(piperidin-4-yl)methyl]azetidin-3-yl}carbamate as a white solid." ] } | |
CAS RN |
2763754-79-4 |
Product Name |
tert-butyl N-{1-[(piperidin-4-yl)methyl]azetidin-3-yl}carbamate |
Molecular Formula |
C14H27N3O2 |
Molecular Weight |
269.4 |
Purity |
95 |
Origin of Product |
United States |
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